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Compound of Interest

Compound Name: N-Cbz-D-leucine

Cat. No.: B554507 Get Quote

An In-depth Technical Guide to N-Cbz-D-leucine
Introduction

N-Carbobenzyloxy-D-leucine (N-Cbz-D-leucine) is a protected amino acid derivative of D-

leucine, an essential amino acid. The introduction of the benzyloxycarbonyl (Cbz or Z) group to

the amine nitrogen makes it a crucial building block in synthetic organic chemistry, particularly

in the field of peptide synthesis. The Cbz group serves as a robust protecting group, enabling

controlled and sequential formation of peptide bonds, which is fundamental for the

development of new therapeutic agents, peptidomimetics, and other complex molecular

architectures. This technical guide provides a comprehensive overview of the chemical

properties, structure, synthesis, and applications of N-Cbz-D-leucine for researchers,

scientists, and professionals in drug development.

Chemical Structure and Identifiers
N-Cbz-D-leucine, systematically named (2R)-4-methyl-2-

(phenylmethoxycarbonylamino)pentanoic acid, consists of a D-leucine core where the amino

group is protected by a benzyloxycarbonyl group.[1]
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Start: D-leucine & NaOH(aq)

1. Dissolve D-leucine
in 10% NaOH at -5°C

2. Add Cbz-Cl & 10% NaOH
(Maintain pH 8)

3. Stir at 10°C for 15h

4. Monitor with Ninhydrin Test

5. Wash with Diethyl Ether
(Discard Ether)

Reaction Complete

6. Acidify with HCl to pH 3

7. Extract with Ethyl Acetate

8. Wash with Water & Brine

9. Dry over MgSO4

10. Column Chromatography

End: Pure N-Cbz-D-leucine

 

Start: Resin-Bound Peptide
with free N-terminus

1. Activate N-Cbz-D-leucine
(e.g., DIC/HOBt)

2. Couple Activated Amino Acid
to Resin

3. Monitor with Kaiser Test

4. Wash Resin

Coupling Complete

5. Deprotect next Boc group (if any)
or proceed to cleavage

6. Cleave Peptide from Resin
(and remove side-chain/Cbz groups)

7. Purify with RP-HPLC

End: Pure Peptide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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